Cas no 101735-99-3 (1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)-)

1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)- structure
101735-99-3 structure
Product Name:1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)-
CAS No:101735-99-3
MF:C18H16Cl2O4
MW:367.223243713379
CID:1130241
PubChem ID:71332652
Update Time:2025-04-20

1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexanedione, 1,6-bis(5-chloro-2-hydroxyphenyl)-
    • 1,6-bis(5-chloro-2-hydroxyphenyl)hexane-1,6-dione
    • DTXSID10761054
    • 101735-99-3
    • 1,6-bis-(5-chloro-2-hydroxyphenyl)-1,6-hexanedione
    • Inchi: 1S/C18H16Cl2O4/c19-11-5-7-17(23)13(9-11)15(21)3-1-2-4-16(22)14-10-12(20)6-8-18(14)24/h5-10,23-24H,1-4H2
    • InChI Key: RPKGHZAPGQCDRY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C(CCCCC(C1C=C(C=CC=1O)Cl)=O)=O)O

Computed Properties

  • Exact Mass: 366.04268
  • Monoisotopic Mass: 366.0425644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
  • LogP: 5.03060
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